Cas no 1411990-19-6 ((2-FLUORO-4-NITROPHENYL)(PYRROLIDIN-1-YL)METHANONE)

• Product Name: (2-FLUORO-4-NITROPHENYL)(PYRROLIDIN-1-YL)METHANONE
• CAS No: 1411990-19-6
• MF: C₁₁H₁₁FN₂O₃
• MW: 238.215046167374
• MDL: MFCD18206223
• CID: 4597456
• Update Time: 2025-10-29

(2-FLUORO-4-NITROPHENYL)(PYRROLIDIN-1-YL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (2-FLUORO-4-NITROPHENYL)(PYRROLIDIN-1-YL)METHANONE

• MDL： MFCD18206223
• Inchi： 1S/C11H11FN2O3/c12-10-7-8(14(16)17)3-4-9(10)11(15)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key： FFGPQQRENLKRBI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C([N+]([O-])=O)C=C1F)(N1CCCC1)=O

Additional information on (2-FLUORO-4-NITROPHENYL)(PYRROLIDIN-1-YL)METHANONE

Introduction to (2-FLUORO-4-NITROPHENYL)(PYRROLIDIN-1-YLMETHANONE) and Its Significance in Modern Chemical Biology

(2-FLUORO-4-NITROPHENYLPYRROLIDIN-1-YLMETHANONE), with a CAS number of 1411990-19-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural motifs, has garnered attention for its potential applications in drug discovery and molecular recognition. The presence of both a fluoro-substituted nitrobenzene moiety and a pyrrolidinone core imparts distinct electronic and steric properties, making it a versatile scaffold for the development of novel bioactive entities.

The 2-fluoro-4-nitrophenyl group is particularly noteworthy due to its ability to modulate the pharmacokinetic and pharmacodynamic profiles of associated molecules. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence the overall pharmacological activity of drug candidates. In contrast, the pyrrolidin-1-ylmethanone moiety introduces a nitrogen-rich heterocyclic ring system, which is frequently employed in medicinal chemistry for its ability to engage with biological targets such as enzymes and receptors. The combination of these structural elements in (2-fluoro-4-nitrophenyl)(pyrrolidin-1-yl)methanone creates a promising platform for further chemical manipulation and biological evaluation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous cellular processes and are often implicated in disease pathogenesis. The structural features of (2-fluoro-4-nitrophenyl)(pyrrolidin-1-yl)methanone make it an attractive candidate for designing PPI modulators. The fluoro-substituted aromatic ring can serve as a key interaction point for binding to hydrophobic pockets within protein targets, while the pyrrolidinone moiety can engage in hydrogen bonding or other non-covalent interactions. This dual-interaction strategy has shown promise in preclinical studies for the development of high-affinity binders with improved selectivity.

Moreover, the compound's potential as an intermediate in synthetic chemistry cannot be overstated. The presence of both reactive sites—the nitro group and the methanone carbonyl—provides numerous opportunities for further functionalization. These reactive handles can be utilized to introduce additional substituents or linkers, enabling the construction of more complex molecular architectures. Such flexibility is crucial for tailoring the properties of drug candidates to meet specific biological requirements. For instance, alkylation or acylation reactions at the pyrrolidinone nitrogen can be employed to introduce polar or charged groups, thereby modulating solubility and cell membrane permeability.

The application of computational methods has further enhanced the understanding of (2-fluoro-4-nitrophenyl)(pyrrolidin-1-yl)methanone's behavior. Molecular docking studies have been instrumental in predicting how this compound might interact with various biological targets. By simulating binding interactions at the atomic level, researchers can identify key residues involved in binding and optimize the molecule's design for improved efficacy. These computational approaches are often complemented by experimental validation, where synthesis and biological testing provide empirical data to refine theoretical models.

In terms of synthetic accessibility, (2-fluoro-4-nitrophenyl)(pyrrolidin-1-yl)methanone can be accessed through multi-step synthetic routes that leverage established methodologies in organic chemistry. The synthesis typically begins with the preparation of 2-fluoro-4-nitrobenzaldehyde, which serves as a precursor for introducing the pyrrolidinone moiety via condensation reactions with appropriate reagents such as cyclohexanone derivatives or protected pyrrolidine bases. The choice of reagents and reaction conditions can significantly influence yield and purity, necessitating careful optimization during scale-up procedures.

The versatility of this compound is also reflected in its potential applications beyond traditional pharmaceuticals. For instance, it has been explored as a building block in materials science, where its ability to form stable complexes with metal ions could lead to novel functional materials. Additionally, its fluorescence properties have been investigated for use in bioimaging applications, where fluorinated nitroaromatics are known to exhibit strong emission characteristics when excited by specific wavelengths.

Emerging research indicates that modifications to the pyrrolidinone ring can significantly alter the biological activity of (2-fluoro-4-nitrophenyl)(pyrrolidin-1-yl)methanone. For example, N-substituted pyrrolidine derivatives have been shown to exhibit enhanced binding affinity due to increased steric hindrance or electronic effects introduced by substituents such as alkyl or aryl groups. Such modifications are often guided by structure-based design principles derived from crystallographic data or computational modeling.

The role of fluorine substitution in modulating drug metabolism has also been extensively studied. While fluoroaromatics are known to improve metabolic stability by resisting oxidative degradation, their impact on other metabolic pathways remains an area of active investigation. In particular, fluorine atoms can influence cytochrome P450-mediated biotransformation processes, potentially leading to altered half-lives or side effect profiles compared to non-fluorinated analogs.

As interest in targeted therapy continues to grow, compounds like (2-fluoro-4-nitrophenyl)(pyrrolidin-1-yl)methanone are being evaluated for their potential use in personalized medicine approaches. By understanding how individual genetic variations affect drug response mechanisms, researchers can develop more tailored therapeutic strategies that maximize efficacy while minimizing adverse effects.

The synthesis and characterization of this compound also highlight advancements in green chemistry principles. Efforts have been made to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents or solvents. Such initiatives align with broader industry goals aimed at improving environmental responsibility without compromising chemical diversity or performance.

In conclusion，（2-fluoro-4-nitrophenyl）（PYRROLIDIN -1 -YLMETHANONE) represents a multifaceted molecule with significant potential across multiple domains of chemical biology and pharmaceutical research。 Its unique structural features， coupled with recent advances in synthetic methodologies， make it an attractive scaffold for further exploration。 As our understanding of molecular interactions continues to evolve， compounds like this will undoubtedly play an increasingly important role in shaping future therapeutic strategies。